4-iodo-1-isopropyl-5-methyl-1H-imidazole

• IUPAC Name: 4-iodo-5-methyl-1-propan-2-ylimidazole
• InChI: InChI=1S/C7H11IN2/c1-5(2)10-4-9-7(8)6(10)3/h4-5H,1-3H3
• InChI Key: CIWLEAKFYJSZLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1C(C)C)I
• Molecular Formula: C7H11IN2
• Molecular Weight: 250.08 g/mol

Description

“4-iodo-1-isopropyl-5-methyl-1H-imidazole” is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole synthesis involves various methods that form one or more of the heterocycle’s core bonds. For instance, a protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported. This reaction is reported to proceed via nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has been used as a chemical reagent in various reactions. For instance, 4-Iodo-1-methylimidazole is a chemical reagent used in the synthesis of PET (positron emission tomography) tracers for imaging brain enzymes.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives can vary. For instance, 1, 3-diazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, given their broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, and there are different examples of commercially available drugs in the market which contain 1, 3-diazole ring. This suggests a promising future for the development of novel drugs that overcome the increasing public health problems due to antimicrobial resistance.